![molecular formula C20H21ClF3N3OS B2680349 N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride CAS No. 1216614-66-2](/img/structure/B2680349.png)
N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride
Description
N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H21ClF3N3OS and its molecular weight is 443.91. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride derivatives have been studied as corrosion inhibitors. Benzothiazole derivatives, including compounds similar to the one , have shown promising results in inhibiting steel corrosion in acidic environments, indicating their potential application in industrial corrosion prevention (Hu et al., 2016).
Antimicrobial Activity
Compounds structurally related to N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride have been synthesized and evaluated for antimicrobial activity. These compounds, especially those with thiazole and thiazoline structures, have shown effectiveness against various bacteria and fungi, suggesting potential applications in the development of new antimicrobial agents (Lynch et al., 2006).
Cancer Research
In cancer research, derivatives of benzothiazole, similar to N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride, have been investigated for their anticancer properties. These compounds have shown promising cytotoxic activity against various cancer cell lines, indicating potential applications in developing new anticancer therapies (Deady et al., 2003).
Enzyme Inhibition
Research into benzothiazole derivatives has also focused on enzyme inhibition, with studies suggesting these compounds' potential in inhibiting various biological enzymes. This could have implications in treating diseases where enzyme malfunction or overactivity plays a role (Hayashi et al., 1998).
Material Science
In material science, similar compounds have been used in the synthesis of novel materials with potential applications in various industries. This includes the development of new polymers, coatings, and other materials that benefit from the unique properties of benzothiazole derivatives (Ohara et al., 1983).
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N3OS.ClH/c1-13-6-4-9-16-17(13)24-19(28-16)26(11-10-25(2)3)18(27)14-7-5-8-15(12-14)20(21,22)23;/h4-9,12H,10-11H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGOCXICWGUSZSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClF3N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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